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Compound of Interest

Compound Name: 1,3-Dihydroxyacetone dimer

Cat. No.: B8071521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth overview of 1,3-Dihydroxyacetone (DHA) dimer,

a key chemical compound with applications spanning from cosmetics to organic synthesis. This

document details its physicochemical properties, synthesis protocols, and its role in significant

chemical and biological reactions.

Physicochemical Properties
1,3-Dihydroxyacetone dimer, also known by its synonyms such as 2,5-Dihydroxydioxane-2,5-

dimethanol, is the cyclic dimer of the simplest ketose, dihydroxyacetone.[1] While the monomer

is a key intermediate in carbohydrate metabolism, the commercially available form is typically

the more stable crystalline dimer.[2] The dimer slowly dissolves in water, converting to the

monomeric form, with the equilibrium being influenced by concentration, temperature, and time.

[2][3] This dynamic equilibrium is a critical consideration in its various applications.

Table 1: Physicochemical Data of 1,3-Dihydroxyacetone Dimer
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Property Value Citations

Molecular Weight 180.16 g/mol [1][4][5]

Molecular Formula C₆H₁₂O₆ [1][4][5]

CAS Number 26776-70-5, 62147-49-3 [1][4][6][7]

Physical State Crystalline powder [6]

Melting Point 75-80 °C [5][7]

Storage Temperature -20°C [8]

Synonyms
2,5-bis(hydroxymethyl)-1,4-

dioxane-2,5-diol
[6]

Note on CAS Numbers: Both 26776-70-5 and 62147-49-3 are used in literature and

commercial listings to refer to the 1,3-Dihydroxyacetone dimer. Researchers should verify the

specific isomer or form with the supplier.

Chemical and Biological Significance
The dimer serves as a stable precursor to monomeric dihydroxyacetone, which is a versatile

three-carbon building block in organic synthesis and a biologically active molecule.[9]

In aqueous solutions, the dimer undergoes a slow dissociation to form the monomeric

dihydroxyacetone, which exists in equilibrium with its hydrated form.[2][10] The kinetics of this

dissociation are crucial, as the monomer is typically the reactive species in biological and

chemical reactions.[3] This equilibrium is essential for its function in applications like sunless

tanning, where the monomer must be available to react with the skin.
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Caption: Dimer-Monomer equilibrium in aqueous solution.
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The primary application of dihydroxyacetone in cosmetics is as the active ingredient in sunless

tanning products.[11] The browning of the skin is not a result of melanin production but a

chemical process known as the Maillard reaction.[11] Monomeric DHA reacts with the amino

acids present in the keratin of the stratum corneum (the outermost layer of the skin) to form

brown-colored polymers called melanoidins.[11][12]
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Caption: Simplified pathway of the Maillard reaction.

In biological systems, dihydroxyacetone is phosphorylated by triose kinase to form

dihydroxyacetone phosphate (DHAP), a central intermediate in glycolysis and

gluconeogenesis.[2][9] This positions DHA at a critical juncture in cellular energy metabolism.

The ability to introduce labeled DHA into cells allows for metabolic flux studies to trace the fate

of this triose through various pathways.[2]
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Caption: Metabolic entry of DHA into the glycolytic pathway.

Experimental Protocols
Detailed methodologies are essential for the consistent and effective use of 1,3-
Dihydroxyacetone dimer in a research setting.

Several synthetic routes to DHA have been developed, often starting from glycerol or its

derivatives. One documented method involves the di-hydroxylation of 1,3-dichloro-propanone.

[1]

Protocol: Synthesis from 1,3-Dichloro-propanone

Resin Preparation: Add 4 g of Amberlyst® A26-OH⁻ form resin to a 50 mL round-bottom

flask.

Solvent Addition: Add 10 mL of acetonitrile to the flask.
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Reactant Addition: Add 0.20 g (1.57 mmol) of 1,3-dichloro-propanone to the suspension.

Reaction: Stir the mixture under magnetic stirring for 3 hours at room temperature.

Isolation: Filter the reaction medium through filter paper to remove the resin.

Purification: Evaporate the solvent from the filtrate under reduced pressure to yield the 1,3-
dihydroxyacetone dimer. An expected yield is approximately 80%.[1]
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Caption: Experimental workflow for dimer synthesis.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing the 1,3-
dihydroxyacetone dimer and for studying the kinetics of its dissociation into the monomer in
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solution.

Protocol: NMR Analysis of Dimer-Monomer Equilibrium

Sample Preparation: Prepare a solution of the 1,3-dihydroxyacetone dimer in a suitable

solvent (e.g., D₂O or DMSO-d₆) at a known concentration.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra at various time intervals (e.g., immediately

after dissolution, after 1 hour, 6 hours, 12 hours) to monitor the conversion of the dimer to

the monomer.[2][3]

Spectral Assignment: Assign the distinct peaks corresponding to the dimer and the

monomeric (ketone and hydrate) forms.

Kinetic Analysis: Integrate the peaks to determine the relative concentrations of each species

over time. This data can be used to calculate the equilibrium constant and the rate constants

for the dissociation and association reactions.[3]

Conclusion
1,3-Dihydroxyacetone dimer is a stable and versatile compound that serves as a precursor to

the biologically and chemically active monomeric dihydroxyacetone. A thorough understanding

of its physicochemical properties, particularly the dimer-monomer equilibrium, is paramount for

its effective application in research, drug development, and cosmetics. The protocols and

pathways detailed in this guide provide a foundational framework for professionals working with

this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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